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Compound of Interest

Compound Name: Arlasolve DMI

Cat. No.: B1218769

Application Note AP-ST-001

Introduction

Dihydroxyacetone (DHA) is the primary active ingredient in sunless tanning products, imparting
a tanned appearance to the skin through the Maillard reaction with amino acids in the stratum
corneum.[1] The efficacy of a self-tanning formulation is determined by the uniformity and
intensity of the color produced, as well as the stability of the product over time. Arlasolve™ DMI
(INCI: Dimethyl Isosorbide) is a high-purity, polar aprotic solvent that functions as a penetration
enhancer, significantly improving the performance of DHA-based self-tanning formulations.[2]

[3]

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals on the use of Arlasolve™ DMI in self-tanning formulations
containing DHA.

Key Benefits of Arlasolve™ DMI in Self-Tanning Formulations:

o Enhanced Penetration of DHA: Arlasolve™ DMI facilitates the delivery of DHA into the upper
layers of the epidermis, leading to a more efficient tanning reaction.[2][4]

 Increased Color Intensity and Longevity: By improving DHA penetration, Arlasolve™ DMI
results in a deeper, more intense, and longer-lasting tan.
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» Improved Formulation Stability: Arlasolve™ DMI can help to stabilize DHA in formulations,
which is inherently unstable and can degrade over time, causing a drop in pH and a loss of

efficacy.

o Enhanced Aesthetics: It provides a non-greasy, dry skin feel and can improve the
spreadability of formulations, leading to more uniform skin coverage and reduced streaking.

Mechanism of Action

The primary mechanism of Arlasolve™ DMI is to act as a solvent and carrier, enhancing the
penetration of active ingredients like DHA through the stratum corneum.[2] It is thought to
temporarily alter the polarity of the skin's surface layers, thereby improving the partitioning of
hydrophilic actives like DHA into the skin. This leads to a higher concentration of DHA available
for the Maillard reaction, resulting in a more pronounced and even tan.

Formulation on Skin Surface
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Mechanism of Arlasolve™ DMI in enhancing DHA-induced skin tanning.

Formulation Guidelines

Arlasolve™ DMI is a versatile ingredient that can be incorporated into various self-tanning
product forms, including lotions, creams, sprays, and mousses. It is soluble in water and a
variety of organic solvents, making it easy to formulate with.[4]
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Typical Use Levels:

e 2% - 7%: For noticeable enhancement of color development and formulation stability.
e Up to 15%: In specialized formulations for rapid and intense color.

Example Formulations:

The following are example formulations for a self-tanning lotion with and without Arlasolve™
DMI.
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Ingredient (INCI

Formulation A

Formulation B

Function (with Arlasolve™
Name) (Control) % wiw
DMI) % wiw
Phase A
Deionized Water Vehicle g.s. to 100 g.s. to 100
Glycerin Humectant 3.00 3.00
Xanthan Gum Thickener 0.50 0.50
Phase B
Cetearyl Alcohol (and) -
Emulsifier 4.00 4.00
Ceteareth-20
Glyceryl Stearate Emulsifier 2.00 2.00
Caprylic/Capric
.p Y ) P Emollient 5.00 5.00
Triglyceride
Phase C
Dihydroxyacetone )
Active 5.00 5.00
(DHA)
Arlasolve™ DMI Penetration Enhancer - 5.00
Phenoxyethanol (and) )
) Preservative 1.00 1.00
Ethylhexylglycerin
Citric Acid pH Adjuster to pH 4.0-4.5 to pH 4.0-4.5

Quantitative Data

The inclusion of Arlasolve™ DMI in a self-tanning formulation is expected to improve color

development and maintain formulation stability. The following tables present illustrative data

based on typical performance enhancements.

Table 1: Colorimetric Evaluation (CIELAB Lab*)
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AL* Aa* Ab* AE* (Total
Formulation Time Point (Change in (Change in (Change in Color
Lightness) Redness) Yellowness) Change)
Formulation A
24 hours -10.5 +2.1 +8.5 13.6
(Control)
48 hours -12.2 +2.5 +9.8 15.8
Formulation
B (5%
24 hours -13.8 +2.8 +11.2 17.9
Arlasolve™
DMI)
48 hours -15.9 +3.2 +12.9 20.7

Note: Data is illustrative. A more negative AL* indicates darker skin. A higher AE* indicates a

greater overall color change.

Table 2: Formulation Stability

- .. 3 Months
Formulation Parameter Initial 1 Month (40°C)
(40°C)

Formulation A

pH 4.2 3.8 35
(Control)
Viscosity (cps) 12,000 11,500 10,800
Formulation B
(5% Arlasolve™ pH 4.2 4.1 4.0
DMI)
Viscosity (cps) 12,100 12,000 11,800

Note: Data is illustrative. A more stable formulation will show less change in pH and viscosity

over time at elevated temperatures.

Experimental Protocols
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Formulation Preparation

to 75°C to 75°C

I

Add Phase B to Phase A
with homogenization

Cool emulsion to <40°C
with gentle mixing

:

(Add Phase C (DHA, Arlasolve DMI,)

Preservative, pH adjuster)

(Mix until uniform)

(Heat Phase A (Water Phase) Heat Phase B (Oil Phase))

Click to download full resolution via product page
Experimental workflow for self-tanning lotion preparation.

Methodology:

e Phase A: In a suitable vessel, combine deionized water and glycerin. Disperse the xanthan
gum and heat to 75°C while mixing.
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Phase B: In a separate vessel, combine the cetearyl alcohol (and) ceteareth-20, glyceryl
stearate, and caprylic/capric triglyceride. Heat to 75°C while mixing.

Emulsification: Add Phase B to Phase A with homogenization.
Cooling: Begin cooling the emulsion to below 40°C with gentle mixing.

Phase C Addition: In a separate vessel, pre-disperse the DHA in Arlasolve™ DMI (for
Formulation B). Add the DHA (or DHA/Arlasolve™ DMI mixture), preservative, and citric acid
to the emulsion.

Final Mixing: Mix until the formulation is uniform. Adjust the final pH to 4.0-4.5 with citric acid
if necessary.

Colorimetric Evaluation of Tanning Efficacy

Objective: To quantify the change in skin color after application of the self-tanning formulations.
Apparatus: Chromameter (e.g., Konica Minolta CR-400)

Methodology:

e Select a test area on the inner forearm of human volunteers.

Measure the baseline skin color of three spots within the test area using the chromameter
and record the L, a, and b* values.

Apply a standardized amount of the test formulation (e.g., 2 mg/cm?) to the test area and
spread evenly.

At specified time points (e.g., 24 and 48 hours), gently cleanse the area and repeat the
colorimetric measurements on the same three spots.

Calculate the change in color parameters (AL, Aa, Ab) and the total color difference (AE)
using the following formula: AE* = V[(AL)\2 + (Aa)\?2 + (Ab*)\?]

Formulation Stability Testing
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Objective: To assess the physical stability of the self-tanning formulations under accelerated
conditions.

Methodology:
o Package the formulations in their intended containers.
o Store the samples at various temperature conditions:
o Room Temperature (25°C)
o Elevated Temperature (40°C and 50°C)
o Freeze-Thaw Cycles (-10°C for 24 hours, then 25°C for 24 hours, for 3 cycles)
o At specified time points (e.g., initial, 1 month, 3 months), evaluate the samples for:
o Appearance: Color, odor, and signs of separation.
o pH: Using a calibrated pH meter.

o Viscosity: Using a rotational viscometer (e.g., Brookfield DV-E) with a suitable spindle and
speed.

In-Vitro Skin Penetration Study

Obijective: To evaluate the effect of Arlasolve™ DMI on the penetration of DHA through the
skin.

Apparatus: Franz Diffusion Cells
Methodology:

o Use excised human or porcine skin as the membrane. Mount the skin on the Franz diffusion
cells with the stratum corneum facing the donor compartment.

« Fill the receptor compartment with a suitable receptor fluid (e.g., phosphate-buffered saline,
pH 7.4) and maintain the temperature at 32°C.
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o Apply a finite dose of the self-tanning formulation to the surface of the skin in the donor
compartment.

e At predetermined time intervals, collect samples from the receptor fluid and replace with
fresh, pre-warmed receptor fluid.

e Analyze the concentration of DHA in the collected samples using a validated analytical
method (e.g., HPLC).

e At the end of the study, dismount the skin, and extract the DHA remaining in the skin to
perform a mass balance.

Formulation Components
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Logical relationship of key formulation components and performance attributes.

Conclusion

Arlasolve™ DMI is a highly effective multifunctional ingredient for use in self-tanning
formulations containing DHA. Its ability to enhance the penetration of DHA leads to a more
intense, uniform, and longer-lasting tan. Furthermore, it can contribute to the overall stability
and aesthetic appeal of the final product. The protocols outlined in this document provide a
framework for formulators to evaluate and optimize the use of Arlasolve™ DMI in their self-
tanning product development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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